Cas no 1060814-30-3 (2-isopropyloxazol-4-yl propionate)

2-Isopropyloxazol-4-yl propionate is a specialized chemical compound characterized by its oxazole core functionalized with an isopropyl group at the 2-position and a propionate ester at the 4-position. This structure imparts unique reactivity and solubility properties, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The propionate moiety enhances its compatibility with esterification and transesterification reactions, while the oxazole ring contributes to its stability and potential bioactivity. Its well-defined molecular architecture allows for precise modifications, facilitating applications in agrochemical and medicinal chemistry research. The compound is typically handled under controlled conditions due to its sensitivity to hydrolysis and thermal decomposition.

2-isopropyloxazol-4-yl propionate structure

1060814-30-3 structure

Product Name:2-isopropyloxazol-4-yl propionate

CAS No:1060814-30-3

MF:C₉H₁₃NO₃

MW:183.204422712326

MDL:MFCD10698541

CID:824173

PubChem ID:53404570

Update Time:2025-06-08

2-isopropyloxazol-4-yl propionate Chemical and Physical Properties

Names and Identifiers

- 2-isopropyloxazol-4-yl propionate
- ethyl 2-isopropyloxazole-4-carboxylate
- ethyl 2-propan-2-yl-1,3-oxazole-4-carboxylate
- ETHYL 2-ISOPROPYL-1,3-OXAZOLE-4-CARBOXYLATE
- AC2826
- 1060814-30-3
- SY058471
- CS-0440650
- ETHYL2-ISOPROPYLOXAZOLE-4-CARBOXYLATE
- 2-ISOPROPYL-OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- SCHEMBL13400747
- DA-19778
- MFCD10698541
- AB62337
- AKOS023093988
- MDL： MFCD10698541
- Inchi： 1S/C9H13NO3/c1-4-12-9(11)7-5-13-8(10-7)6(2)3/h5-6H,4H2,1-3H3
- InChI Key： ZJVPOLAXQXKZFM-UHFFFAOYSA-N
- SMILES： O1C=C(C(=O)OCC)N=C1C(C)C

Computed Properties

Exact Mass: 183.08954328g/mol
Monoisotopic Mass: 183.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 233.8±13.0 °C at 760 mmHg
Flash Point: 95.2±19.8 °C
Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-isopropyloxazol-4-yl propionate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-isopropyloxazol-4-yl propionate Pricemore >>

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